Cas no 21080-66-0 (4-Aminophenyl β-D-Glucuronide)

4-Aminophenyl β-D-Glucuronide Properties

Names and Identifiers

• 4-Aminophenyl b-D-Glucuronide
• 4-Aminophenyl β-D-Glucuronide Sodium Salt
• 4-AMINOPHENYL Β-D-GLUCURONIDE
• 4-Aminophenyl
• A-D-Glucopyranosiduronic Acid
• A-D-Glucuronide
• 4-Aminophenyl b-D-glucuronide Sodium Salt
• DTXSID70609024
• (2S,3S,4S,5R,6S)-6-(4-aminophenoxy)-3,4,5-trihydroxyoxane-2-carboxylic acid
• 4-Aminophenyl beta-D-glucopyranosiduronic acid
• J-013824
• beta-D-Glucopyranosiduronic acid, 4-aminophenyl
• W-201859
• (2S,3S,4S,5R,6S)-6-(4-Aminophenoxy)-3,4,5-trihydroxytetrahydro-2H-pyran-2-carboxylic acid
• 4-AMINOPHENYL BETA-D-GLUCURONIDE
• SCHEMBL5369776
• 21080-66-0
• +Expand

• InChIKey： ZARKEMJKQOXOSQ-GOVZDWNOSA-N
• Inchi： InChI=1S/C12H15NO7/c13-5-1-3-6(4-2-5)19-12-9(16)7(14)8(15)10(20-12)11(17)18/h1-4,7-10,12,14-16H,13H2,(H,17,18)/t7-,8-,9+,10-,12+/m0/s1
• SMILES： C1=CC(=CC=C1N)OC2C(C(C(C(O2)C(=O)O)O)O)O

Computed Properties

• Exact Mass: 285.08500
• Hydrogen Bond Donor Count: 5
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 3
• Monoisotopic Mass: 285.08485182g/mol
• Heavy Atom Count: 20
• Complexity: 345
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 5
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: -0.7
• Topological Polar Surface Area: 143Ų

Experimental Properties

• LogP: -0.87900
• PSA: 142.47000
• Melting Point: >180°C dec.